Cas no 1354003-62-5 ([(R)-3-(Benzyloxycarbonyl-isopropyl-amino)-pyrrolidin-1-yl]-acetic acid)

[(R)-3-(Benzyloxycarbonyl-isopropyl-amino)-pyrrolidin-1-yl]-acetic acid is a chiral pyrrolidine derivative featuring a benzyloxycarbonyl (Cbz) protecting group and an isopropylamino substituent. This compound is valuable in synthetic organic chemistry, particularly in peptide and pharmaceutical research, due to its stereospecific structure and functional versatility. The Cbz group enhances stability during synthetic manipulations, while the acetic acid moiety allows for further derivatization. Its chiral center makes it useful for enantioselective synthesis, enabling the production of optically active intermediates. The compound’s well-defined stereochemistry and reactive handles make it a practical building block for designing biologically active molecules, including protease inhibitors and other pharmacologically relevant targets.
[(R)-3-(Benzyloxycarbonyl-isopropyl-amino)-pyrrolidin-1-yl]-acetic acid structure
1354003-62-5 structure
Product Name:[(R)-3-(Benzyloxycarbonyl-isopropyl-amino)-pyrrolidin-1-yl]-acetic acid
CAS No:1354003-62-5
MF:C17H24N2O4
MW:320.383464813232
CID:2159687
Update Time:2025-10-30

[(R)-3-(Benzyloxycarbonyl-isopropyl-amino)-pyrrolidin-1-yl]-acetic acid Chemical and Physical Properties

Names and Identifiers

    • [(R)-3-(benzyloxycarbonyl-isopropyl-amino)-pyrrolidin-1-yl]-acetic acid
    • (R)-2-(3-(((Benzyloxy)carbonyl)(isopropyl)amino)pyrrolidin-1-yl)acetic acid
    • AM95921
    • [(R)-3-(Benzyloxycarbonylisopropylamino)pyrrolidin-1-yl]acetic acid
    • [(R)-3-(Benzyloxycarbonyl-isopropyl-amino)-pyrrolidin-1-yl]-acetic acid
    • Inchi: 1S/C17H24N2O4/c1-13(2)19(15-8-9-18(10-15)11-16(20)21)17(22)23-12-14-6-4-3-5-7-14/h3-7,13,15H,8-12H2,1-2H3,(H,20,21)/t15-/m1/s1
    • InChI Key: SMBRAMRSAPGCON-OAHLLOKOSA-N
    • SMILES: O(CC1C=CC=CC=1)C(N(C(C)C)[C@H]1CN(CC(=O)O)CC1)=O

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 7
  • Complexity: 407
  • Topological Polar Surface Area: 70.1

[(R)-3-(Benzyloxycarbonyl-isopropyl-amino)-pyrrolidin-1-yl]-acetic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Fluorochem
084040-500mg
R)-3-(Benzyloxycarbonyl-isopropyl-amino)-pyrrolidin-1-yl]-acetic acid
1354003-62-5
500mg
£694.00 2022-03-01
Chemenu
CM498425-1g
(R)-2-(3-(((Benzyloxy)carbonyl)(isopropyl)amino)pyrrolidin-1-yl)aceticacid
1354003-62-5 97%
1g
$1378 2023-01-01

[(R)-3-(Benzyloxycarbonyl-isopropyl-amino)-pyrrolidin-1-yl]-acetic acid Related Literature

Additional information on [(R)-3-(Benzyloxycarbonyl-isopropyl-amino)-pyrrolidin-1-yl]-acetic acid

Recent Advances in the Study of [(R)-3-(Benzyloxycarbonyl-isopropyl-amino)-pyrrolidin-1-yl]-acetic acid (CAS: 1354003-62-5)

The compound [(R)-3-(Benzyloxycarbonyl-isopropyl-amino)-pyrrolidin-1-yl]-acetic acid (CAS: 1354003-62-5) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research briefing aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential clinical relevance.

Recent studies have highlighted the role of [(R)-3-(Benzyloxycarbonyl-isopropyl-amino)-pyrrolidin-1-yl]-acetic acid as a key intermediate in the synthesis of novel protease inhibitors. Its unique structural features, including the pyrrolidine ring and benzyloxycarbonyl group, make it a versatile scaffold for drug development. Researchers have successfully utilized this compound in the design of inhibitors targeting enzymes such as dipeptidyl peptidase-4 (DPP-4) and prolyl oligopeptidase (POP), which are implicated in metabolic and neurodegenerative disorders.

In a 2023 study published in the Journal of Medicinal Chemistry, scientists demonstrated the efficacy of derivatives of [(R)-3-(Benzyloxycarbonyl-isopropyl-amino)-pyrrolidin-1-yl]-acetic acid in modulating DPP-4 activity. The study employed a combination of molecular docking and kinetic assays to elucidate the binding interactions between the compound and the enzyme. Results indicated that the compound exhibits high selectivity and potency, with an IC50 value in the nanomolar range. These findings suggest its potential as a lead compound for the development of next-generation antidiabetic drugs.

Another notable advancement involves the application of [(R)-3-(Benzyloxycarbonyl-isopropyl-amino)-pyrrolidin-1-yl]-acetic acid in the field of neuropharmacology. A 2022 study in ACS Chemical Neuroscience explored its role in inhibiting POP, an enzyme associated with cognitive decline in Alzheimer's disease. The study reported that the compound's pyrrolidine moiety facilitates penetration of the blood-brain barrier, enhancing its therapeutic potential for central nervous system disorders. Further in vivo experiments demonstrated significant improvements in cognitive function in animal models, paving the way for future clinical trials.

The synthesis of [(R)-3-(Benzyloxycarbonyl-isopropyl-amino)-pyrrolidin-1-yl]-acetic acid has also seen methodological improvements. A recent publication in Organic Process Research & Development described a scalable and cost-effective synthetic route using asymmetric hydrogenation as a key step. This advancement addresses previous challenges related to yield and enantiomeric purity, making the compound more accessible for large-scale pharmaceutical production.

In conclusion, [(R)-3-(Benzyloxycarbonyl-isopropyl-amino)-pyrrolidin-1-yl]-acetic acid (CAS: 1354003-62-5) represents a promising candidate for drug development, with applications spanning metabolic and neurodegenerative diseases. Ongoing research continues to uncover its mechanistic insights and therapeutic potential, positioning it as a valuable tool in the chemical biology and medicinal chemistry toolkit.

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